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Compound of Interest
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Cat. No.: B3432583

In the development of pharmaceutical and cosmetic formulations, achieving the desired
viscosity is paramount for product stability, sensory attributes, and efficacy. Carbomers, which
are high molecular weight polymers of acrylic acid, are widely utilized as thickening,
suspending, and stabilizing agents.[1] However, the selection of a specific Carbomer grade can
significantly impact the final product's rheological properties. This guide provides an objective
comparison of the thickening efficiency of various Carbomer grades, supported by experimental
data, to aid researchers, scientists, and drug development professionals in making informed
decisions.

The thickening mechanism of Carbomers is activated upon neutralization in an aqueous
solution. In their dry, powdered state, the polymer chains are tightly coiled. When dispersed in
water and neutralized with a base (e.g., sodium hydroxide or triethanolamine), the acidic
carboxyl groups ionize, leading to electrostatic repulsion along the polymer backbone. This
repulsion causes the polymer to uncoil and expand, forming a three-dimensional network that
entraps water molecules and significantly increases the viscosity of the solution.[2][3] The
degree of this thickening effect varies between different Carbomer grades, primarily due to
differences in their molecular weight, degree of cross-linking, and polymerization solvent.[4][5]

Experimental Protocol for Comparative Viscosity
Measurement

To objectively compare the thickening efficiency of different Carbomer grades, a standardized
experimental protocol is crucial. The following methodology outlines the steps for preparing
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Carbomer gels and measuring their viscosity.

1. Materials and Equipment:

e Carbomer Grades: Carbomer 934, Carbomer 940, Carbomer 941, Carbomer 974P,
Carbomer 980.

e Solvent: Deionized water.

e Neutralizing Agent: 18% (w/v) Sodium Hydroxide (NaOH) solution or Triethanolamine (TEA).
[6]

e Equipment:

o Analytical balance

o

Beakers and magnetic stirrers

[¢]

pH meter

[¢]

Rotational viscometer (e.g., Brookfield DV-11+ Pro with appropriate spindle).[6]

o

Homogenizer or high-shear mixer.[7]

2. Preparation of Carbomer Dispersions:

o Slowly and carefully disperse the specified amount of each Carbomer powder (e.g., 0.5%
w/v) into a vortex of vigorously stirred deionized water to prevent the formation of
agglomerates.[7][8]

» Continue stirring until a uniform, lump-free dispersion is achieved. Allow the dispersion to
hydrate for a sufficient period (e.g., 30 minutes in a 25°C water bath).[6]

3. Neutralization:

» While continuously stirring at a low speed to avoid air entrapment, slowly add the
neutralizing agent (e.g., 18% NaOH solution) dropwise to the Carbomer dispersion.[6][8]
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» Monitor the pH of the dispersion using a calibrated pH meter.

« Continue adding the neutralizing agent until the target pH is reached (typically between 6.0
and 7.5 for optimal viscosity).[1]

4. Viscosity Measurement:

» Allow the neutralized gel to equilibrate at a constant temperature (e.g., 25°C) for at least 5
minutes before measurement.[6]

o Use a rotational viscometer with a suitable spindle and rotational speed to measure the
viscosity of the gel. For high viscosity gels, a T-bar spindle may be appropriate.

» Record the viscosity reading in centipoise (cP) after the reading has stabilized.

o Repeat the measurement for each Carbomer grade under identical conditions
(concentration, neutralizer, pH, temperature, and viscometer settings) to ensure a valid
comparison.

Experimental Workflow

The following diagram illustrates the key steps in the comparative analysis of Carbomer
thickening efficiency.
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Figure 1: Experimental workflow for comparative analysis of Carbomer thickening efficiency.
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Comparative Data on Thickening Efficiency

The thickening efficiency of different Carbomer grades is primarily determined by their
molecular structure. Generally, grades with higher molecular weight and a higher degree of
cross-linking exhibit greater thickening capacity. The following table summarizes typical
viscosity values for various Carbomer grades at a 0.5% concentration in water, neutralized to a

pH of approximately 7.0-7.5.
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L Typical Key
Carbomer Polymerization . ] . o
Cross-linker Viscosity (cP Characteristic
Grade Solvent
at 0.5%) s
Short flow
30,500 - properties,
Carbomer 934 Benzene Allyl Sucrose
39,400[9] creamy sensory
profile.[10]
High viscosity,
Allyl Ethers of 40,000 - excellent clarity,
Carbomer 940 Benzene )
Pentaerythritol 60,000[11] short flow
rheology.[11][12]
Low viscosity,
long rheology,
Allyl Ethers of .g i
Carbomer 941 Benzene ] 4,000 - 11,000[8] suitable for
Pentaerythritol ]
lighter textures.
[12]
Toxicologically
preferred
Allyl Ethers of 29,400 - )
Carbomer 974P Ethyl Acetate ] alternative to
Pentaerythritol 39,400[9] _
934P, highly
cross-linked.[10]
Toxicologically
preferred
Co-solvent Allyl Ethers of 40,000 - alternative to
Carbomer 980 ) ) )
system Pentaerythritol 60,000[11] 940, high clarity,

good electrolyte
tolerance.[4][11]

Note: Viscosity values can vary depending on the specific manufacturing process, neutralizer

used, and exact experimental conditions. The data presented here is for comparative purposes.

Discussion of Results
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e High Viscosity Grades (Carbomer 940 and 980): Both Carbomer 940 and 980 are highly
efficient thickeners, capable of producing high-viscosity gels with excellent clarity.[11][12]
Carbomer 980 is often preferred in newer formulations due to its polymerization in a more
toxicologically favorable co-solvent system compared to the benzene used for Carbomer
940.[4] Additionally, Carbomer 980 may offer slightly better electrolyte tolerance.[11]

¢ Medium to High Viscosity Grades (Carbomer 934 and 974P). Carbomer 934 provides a
creamy texture with short flow properties.[10] Carbomer 974P, polymerized in ethyl acetate,
is a safer alternative to the benzene-polymerized Carbomer 934P and is also a highly cross-
linked polymer.[10][13]

o Low Viscosity Grade (Carbomer 941): Carbomer 941 is characterized by its lower viscosity
and longer rheology, making it suitable for formulations where a less thick, more fluid
consistency is desired, such as lotions and toners.[12]

Conclusion

The choice of Carbomer grade has a profound impact on the final viscosity and rheological
profile of a formulation. For high-viscosity, clear gels, Carbomer 940 and 980 are excellent
choices, with 980 offering a better safety profile.[4] For applications requiring lower viscosity,
Carbomer 941 is a suitable option.[12] Carbomer 934 and 974P provide intermediate
thickening with specific sensory attributes.[10] It is imperative for formulators to consider not
only the desired viscosity but also factors such as clarity, rheology, electrolyte tolerance, and
the toxicological profile of the Carbomer grade when making a selection. The provided
experimental protocol offers a standardized approach for in-house comparison of different
Carbomer grades to determine the most suitable option for a specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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